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Compound of Interest

Compound Name: Shp2-IN-30

Cat. No.: B15623821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and storage of the allosteric

SHP2 inhibitor, Shp2-IN-30. The information is compiled from available product data and

general best practices for handling similar small molecule inhibitors.

Frequently Asked Questions (FAQs)
Q1: What is Shp2-IN-30 and what is its mechanism of action?

A1: Shp2-IN-30 (also known as compound 14i) is a novel, potent allosteric inhibitor of the Src

homology-2 containing protein tyrosine phosphatase 2 (SHP2).[1] It functions by binding to a

site on the SHP2 protein distinct from the active site, stabilizing it in an inactive conformation.

This prevents SHP2 from participating in signaling pathways that are often hyperactivated in

various cancers, such as the RAS-ERK pathway.[1]

Q2: What are the recommended storage conditions for Shp2-IN-30?

A2: While specific long-term stability data for Shp2-IN-30 is not publicly available, general

recommendations for similar chemical compounds suggest the following storage conditions.

For optimal stability, it is crucial to refer to the Certificate of Analysis provided by the supplier.

Q3: How should I prepare a stock solution of Shp2-IN-30?
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A3: Shp2-IN-30 is typically provided as a solid. To prepare a stock solution, dissolve the

compound in a suitable organic solvent such as Dimethyl Sulfoxide (DMSO). It is

recommended to prepare a high-concentration stock solution (e.g., 10 mM) to minimize the

volume of organic solvent in your final experimental setup.

Q4: How stable are stock solutions of Shp2-IN-30?

A4: The stability of Shp2-IN-30 in solution has not been specifically reported. As a general

guideline for small molecule inhibitors dissolved in DMSO, it is advisable to aliquot the stock

solution into single-use volumes and store them at -20°C or -80°C to minimize freeze-thaw

cycles.

Q5: Can I store Shp2-IN-30 solutions in aqueous buffers?

A5: It is generally not recommended to store small molecule inhibitors in aqueous buffers for

extended periods, as they may be prone to hydrolysis or precipitation. Prepare fresh dilutions in

your experimental buffer from the frozen DMSO stock solution on the day of the experiment.
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Issue Possible Cause Recommended Solution

Compound will not dissolve

1. Incorrect solvent. 2.

Compound has precipitated

out of solution. 3. Low quality

or wet solvent (e.g., DMSO).

1. Ensure you are using a

recommended solvent like

high-purity DMSO. 2. Gently

warm the solution (to no higher

than 37°C) and vortex or

sonicate to aid dissolution. 3.

Use fresh, anhydrous DMSO.

Precipitation observed in cell

culture media

1. The final concentration of

the compound is above its

solubility limit in the aqueous

media. 2. High final

concentration of DMSO in the

media.

1. Perform a serial dilution of

your stock solution to reach

the desired final concentration.

Ensure thorough mixing after

each dilution step. 2. Keep the

final DMSO concentration in

your cell culture media below

0.5% (v/v), and ideally below

0.1%, to avoid solvent toxicity

and precipitation.

Inconsistent experimental

results

1. Degradation of the

compound due to improper

storage. 2. Multiple freeze-

thaw cycles of the stock

solution. 3. Inaccurate

pipetting of viscous stock

solutions.

1. Always store the solid

compound and stock solutions

at the recommended

temperatures. 2. Prepare

single-use aliquots of the stock

solution to avoid repeated

freezing and thawing. 3. Use

positive displacement pipettes

or reverse pipetting techniques

for accurate handling of

viscous DMSO solutions.

Loss of compound activity over

time

1. The compound may be

sensitive to light or air. 2.

Instability in solution at working

concentrations.

1. Store the solid compound

and stock solutions in amber

vials or protected from light. 2.

Prepare fresh working

solutions from frozen stock for

each experiment.
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Quantitative Data Summary
Specific quantitative stability and solubility data for Shp2-IN-30 are limited in publicly available

literature. The following tables provide a summary of known properties and general

recommendations based on vendor information for similar compounds.

Table 1: Properties of Shp2-IN-30

Property Value Reference

Molecular Formula C₂₁H₂₂Cl₂N₄OS [1]

Molecular Weight 449.4 g/mol [1]

IC₅₀ (SHP2) 104 nM [1]

Table 2: General Storage and Handling Recommendations

Form
Recommended
Storage
Temperature

Recommended
Duration

Notes

Solid (Lyophilized

Powder)
-20°C Up to 3 years

Store in a dry, dark

place.

DMSO Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.

DMSO Stock Solution -80°C Up to 6 months

For longer-term

storage. Aliquot to

avoid freeze-thaw

cycles.

Aqueous Working

Solution
2-8°C Use immediately

Prepare fresh for each

experiment. Do not

store.

Disclaimer: The storage durations are general guidelines. For critical experiments, it is

recommended to use freshly prepared stock solutions or to validate the stability of stored
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solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Shp2-IN-30 in DMSO

Pre-weighing Preparation: Allow the vial containing the solid Shp2-IN-30 to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture onto the compound.

Weighing: Accurately weigh the desired amount of Shp2-IN-30 powder in a sterile

microcentrifuge tube.

Solvent Addition: Calculate the required volume of anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare a 10 mM solution from 1 mg of Shp2-IN-30 (MW =

449.4 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 449.4 g/mol ) / 0.01 mol/L) * 1,000,000 µL/L ≈ 222.5 µL

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

compound.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(up to 37°C) or brief sonication can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into single-use volumes in sterile,

light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Thawing: Thaw a single-use aliquot of the 10 mM Shp2-IN-30 DMSO stock solution at room

temperature.
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Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium or a suitable buffer (e.g., PBS). For example, to prepare

a 100 µM intermediate solution from a 10 mM stock, dilute the stock 1:100.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to your cell

culture medium to achieve the desired final concentration. Ensure the final concentration of

DMSO is kept to a minimum (ideally ≤ 0.1%).

Mixing: Mix the final solution gently but thoroughly by pipetting or inverting the tube before

adding it to your cells.

Use Immediately: Use the freshly prepared working solution for your experiment without

delay.
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Caption: SHP2 signaling pathway and the inhibitory action of Shp2-IN-30.
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Caption: General experimental workflow for using Shp2-IN-30.
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Inconsistent Results?
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Caption: Troubleshooting logic for inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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